2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C21H18O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 2-methyl-3-phenyl-5-propylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C21H18O3/c1-3-7-15-10-20(22)24-18-12-19-17(11-16(15)18)21(13(2)23-19)14-8-5-4-6-9-14/h4-6,8-12H,3,7H2,1-2H3
• InChI Key: GPUSEPCBQVISEM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)OC2=CC3=C(C=C12)C(=C(O3)C)C4=CC=CC=C4

Description

2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one is a complex organic compound with the molecular formula C20H16O3.

Preparation Methods

The synthesis of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one can be achieved through several synthetic routes. One common method involves the condensation of 7-hydroxy-4-phenylcoumarin with appropriate aldehydes under acidic conditions . The reaction typically requires a catalyst such as p-toluenesulfonic acid and is carried out at elevated temperatures to facilitate the formation of the furochromene ring . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced furochromene derivatives.

Substitution: Electrophilic substitution reactions can occur at the aromatic ring, with reagents such as bromine or nitric acid, leading to the formation of halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of other complex organic molecules and can be used in the development of new synthetic methodologies.

Biology: This compound has shown potential biological activities, including antimicrobial and anticancer properties, making it a subject of interest in drug discovery and development.

Medicine: Its potential therapeutic effects are being explored for the treatment of various diseases, including cancer and infectious diseases.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity may be attributed to its ability to induce apoptosis in cancer cells by targeting key signaling pathways involved in cell proliferation and survival . Additionally, its antimicrobial activity may result from its ability to disrupt bacterial cell membranes or inhibit essential enzymes .

Comparison with Similar Compounds

2-methyl-3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one can be compared with other similar compounds, such as:

3-phenyl-5-propyl-7H-furo[3,2-g]chromen-7-one: This compound lacks the methyl group at the 2-position, which may affect its biological activity and chemical reactivity.

3-methyl-5-propyl-7H-furo[3,2-g]chromen-7-one: This compound lacks the phenyl group at the 3-position, which may influence its overall properties and applications.

5-phenyl-7H-furo[2,3-g]chromen-7-one: This compound has a different substitution pattern, which may result in distinct biological activities and chemical behaviors.